Tin(IV)tetrakis(trifluoromethanesulfonimide)
Description
Tin(IV)tetrakis(trifluoromethanesulfonimide) is an organometallic compound with the chemical formula Sn[N(SO2CF3)2]4. It is known for its high stability and unique properties, making it a valuable reagent and catalyst in various chemical reactions. This compound is often used in industrial chemistry, pharmaceuticals, and materials science due to its ability to facilitate complex reactions.
Properties
Molecular Formula |
C8F24N4O16S8Sn |
|---|---|
Molecular Weight |
1239.3 g/mol |
IUPAC Name |
1,1,1-trifluoro-N-(trifluoromethylsulfonyl)-N-tris[bis(trifluoromethylsulfonyl)amino]stannylmethanesulfonamide |
InChI |
InChI=1S/4C2F6NO4S2.Sn/c4*3-1(4,5)14(10,11)9-15(12,13)2(6,7)8;/q4*-1;+4 |
InChI Key |
AXWFMPSMXAVEHV-UHFFFAOYSA-N |
Canonical SMILES |
C(F)(F)(F)S(=O)(=O)N(S(=O)(=O)C(F)(F)F)[Sn](N(S(=O)(=O)C(F)(F)F)S(=O)(=O)C(F)(F)F)(N(S(=O)(=O)C(F)(F)F)S(=O)(=O)C(F)(F)F)N(S(=O)(=O)C(F)(F)F)S(=O)(=O)C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
Tin(IV)tetrakis(trifluoromethanesulfonimide) can be synthesized through the reaction of tin(IV) chloride with trifluoromethanesulfonimide in the presence of a suitable solvent such as dimethyl sulfoxide (DMSO). The reaction typically involves the following steps:
- Dissolution of tin(IV) chloride in DMSO.
- Addition of trifluoromethanesulfonimide to the solution.
- Stirring the mixture at room temperature for several hours.
- Isolation of the product by filtration and purification through recrystallization .
Industrial Production Methods
In industrial settings, the production of Tin(IV)tetrakis(trifluoromethanesulfonimide) follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and automated systems to ensure precise control over reaction conditions. The product is then purified using advanced techniques such as chromatography and vacuum distillation to achieve high purity levels required for industrial applications .
Chemical Reactions Analysis
Types of Reactions
Tin(IV)tetrakis(trifluoromethanesulfonimide) undergoes various types of chemical reactions, including:
Substitution Reactions: It can act as a catalyst in substitution reactions where it facilitates the replacement of one functional group with another.
Oxidation-Reduction Reactions: It can participate in redox reactions, either as an oxidizing or reducing agent, depending on the reaction conditions
Common Reagents and Conditions
Common reagents used in reactions with Tin(IV)tetrakis(trifluoromethanesulfonimide) include organic halides, alcohols, and amines. The reactions are typically carried out under mild conditions, such as room temperature or slightly elevated temperatures, and in the presence of solvents like DMSO or acetonitrile .
Major Products
The major products formed from reactions involving Tin(IV)tetrakis(trifluoromethanesulfonimide) depend on the specific reaction and reagents used. For example, in substitution reactions, the product will be a new compound where the original functional group has been replaced by another group .
Scientific Research Applications
Tin(IV)tetrakis(trifluoromethanesulfonimide) has a wide range of applications in scientific research:
Chemistry: It is used as a catalyst in organic synthesis, facilitating reactions such as cross-coupling and polymerization.
Biology: It is employed in the synthesis of biologically active compounds and as a reagent in biochemical assays.
Medicine: It is used in the
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
